2-O-Tert-butyl 3-O-ethyl (1R,3S,4R,6S)-6-amino-2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate;hydrochloride

• IUPAC Name: 2-O-tert-butyl 3-O-ethyl (1R,3S,4R,6S)-6-amino-2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate;hydrochloride
• InChI: InChI=1S/C14H24N2O4.ClH/c1-5-19-12(17)11-8-6-9(15)10(7-8)16(11)13(18)20-14(2,3)4;/h8-11H,5-7,15H2,1-4H3;1H/t8-,9+,10-,11+;/m1./s1
• InChI Key: ZRPBPIHADJKKLN-RTBBDAMFSA-N
• Canonical SMILES: CCOC(=O)C1C2CC(C(C2)N1C(=O)OC(C)(C)C)N.Cl
• Isomeric SMILES: CCOC(=O)[C@@H]1[C@@H]2C[C@@H]([C@@H](C2)N1C(=O)OC(C)(C)C)N.Cl
• Molecular Formula: C14H25ClN2O4
• Molecular Weight: 320.81 g/mol

Description

2-O-Tert-butyl 3-O-ethyl (1R,3S,4R,6S)-6-amino-2-azabicyclo[2.2.1]heptane-2,3-dicarboxylate;hydrochloride is a useful research compound. Its molecular formula is C14H25ClN2O4 and its molecular weight is 320.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization Research on the synthesis and molecular structure of related compounds, such as tert-butyl and ethyl derivatives of bicyclic and tricyclic amino acid esters, reveals innovative synthetic routes and detailed structural analysis. For instance, Moriguchi et al. (2014) describe the synthesis of tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate through an intramolecular lactonization reaction, characterized by NMR spectroscopy and X-ray diffraction analysis, showcasing the compound's bicyclo[2.2.2]octane structure including lactone and piperidine rings (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014). Similarly, Nativi, Reymond, and Vogel (1989) achieved the highly stereoselective synthesis of 3-amino-3-deoxy-D-altrose and derivatives through acid-catalyzed rearrangement of 3-aza-8-oxatricyclo[3.2.1.02,4]octan-6-one acetals, underlining the compound's utility in generating structurally complex sugars and derivatives with potential biological activity (Nativi, Reymond, & Vogel, 1989).

Biological Activity and Therapeutic Potential The exploration of the biological activity and therapeutic potential of related compounds is evident in studies focusing on their binding properties and antinociceptive effects. For example, Carroll et al. (2001) developed a high-yield synthesis of epibatidine analogues from 7-tert-butoxycarbonyl-7-azabicyclo[2.2.1]hept-2-ene, demonstrating significant binding affinities at alpha(4)beta(2) nicotinic acetylcholine receptors and potent antinociceptive properties in mice, suggesting potential therapeutic applications for pain management (Carroll, Liang, Navarro, Brieaddy, Abraham, Damaj, & Martin, 2001).